6-Chloro-2-methyl-3H-imidazo[4,5-c]pyridine

• IUPAC Name: 6-chloro-2-methyl-3H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C7H6ClN3/c1-4-10-5-2-7(8)9-3-6(5)11-4/h2-3H,1H3,(H,10,11)
• InChI Key: RYAOIBVJXQOOJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=NC=C2N1)Cl
• Molecular Formula: C7H6ClN3
• Molecular Weight: 167.59 g/mol
• CAS RN: 7205-42-7

Description

Imidazo[4,5-c]pyridine is a fused bicyclic heterocyclic ring system that has been attracting substantial interest due to its potential pharmaceutical applications. It is considered a privileged structure because of its occurrence in many natural products.

Synthesis Analysis

The synthesis of imidazo[4,5-c]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. The synthetic pathways of imidazo[4,5-c]pyridines are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Molecular Structure Analysis

The structural resemblance between the fused imidazo[4,5-c]pyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance. The molecular structures of new compounds were established based on NMR spectroscopic data.

Chemical Reactions Analysis

Imidazo[4,5-c]pyridines have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc. The transformation goes via the subsequent formation of imine, the addition of alcohol to the alkyne moiety, intramolecular cyclization, and p-TSA catalyzed dehydration.

Scientific Research Applications

Chemical and Biological Properties

6-Chloro-2-methyl-3H-imidazo[4,5-c]pyridine is a compound that falls within the broader category of heterocyclic compounds, which are of significant interest in various scientific research fields due to their diverse chemical and biological properties. Heterocyclic compounds, including imidazopyridines, are known for their versatility as synthetic intermediates and their biological importance. These compounds play crucial roles in metal complexes formation, catalysts design, asymmetric catalysis and synthesis, and medicinal applications, showcasing potent activities such as anticancer, antibacterial, and anti-inflammatory effects (Li et al., 2019).

In Medicinal Chemistry

Imidazopyridine derivatives, a class to which this compound belongs, are recognized for their significant pharmacological activities. These include serving as the basis for developing inhibitors against various diseases, such as bacterial infections. The structure-activity relationship (SAR) of these compounds is of particular interest in medicinal chemistry, guiding the development of novel therapeutic agents (Sanapalli et al., 2022).

Applications in Organic Synthesis

The synthesis and chemical transformations of heterocyclic compounds, including imidazopyridines, are pivotal in organic synthesis. These transformations enable the development of complex molecules with potential applications in various scientific fields, further highlighting the versatility and utility of this compound and its analogues (Abdurakhmanova et al., 2018).

Role in Analytical Chemistry

In analytical chemistry, pyridine derivatives, including those related to this compound, are utilized for their high affinity towards various ions and neutral species. This property makes them effective chemosensors for detecting different species in environmental, agricultural, and biological samples, showcasing their importance beyond medicinal applications (Abu-Taweel et al., 2022).

Future Directions

Imidazo[4,5-c]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. The collective results of biochemical and biophysical properties foreground their medicinal significance in the central nervous system, digestive system, cancer, inflammation, etc. This suggests that future research could focus on exploring these areas further.

Mechanism of Action

Target of Action

Imidazo[4,5-c]pyridines, a class of compounds to which 6-chloro-2-methyl-3h-imidazo[4,5-c]pyridine belongs, are known to interact with various cellular targets .

Mode of Action

Imidazo[4,5-c]pyridines are known to influence many cellular pathways necessary for the proper functioning of cells .

Biochemical Pathways

Imidazo[4,5-c]pyridines are known to influence many cellular pathways .

Result of Action

Imidazo[4,5-c]pyridines are known to have diverse biological activities .